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Compound of Interest

Compound Name: LY3007113

Cat. No.: B1191796

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of a stock solution of LY3007113,
a p38 mitogen-activated protein kinase (MAPK) inhibitor, using dimethyl sulfoxide (DMSO) as
the solvent. The protocols and data presented herein are intended to ensure accurate and
reproducible experimental results.

Introduction

LY3007113 is an orally active inhibitor of p38 MAPK, a key enzyme in the signaling cascade
involved in inflammation and cellular stress. Accurate preparation of stock solutions is critical
for in vitro and in vivo studies investigating its therapeutic potential. DMSO is a common
solvent for dissolving small molecules like LY3007113 for biological assays.

Physicochemical and Solubility Data

Proper stock solution preparation requires accurate data on the compound's properties. The
following table summarizes the available information for LY3007113.
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Parameter Value Source

Molecular Weight Not Publicly Available N/A

Solubility in DMSO Soluble --INVALID-LINK--
Appearance Solid powder ~INVALID-LINK--, ~INVALID-

LINK--

Short term (days to weeks) at
0 - 4°C; Long term (months to --INVALID-LINK--, --INVALID-
years) at -20°C. Store in a dry LINK--

and dark place.

Storage of Powder

Shipped under ambient

Shipping Condition temperature as a non- --INVALID-LINK--

hazardous chemical.

Note: The precise molecular weight and a quantitative solubility value for LY3007113 in DMSO
are not consistently available in public domains. For the purpose of the following protocol, a
hypothetical molecular weight of 450 g/mol and a solubility of = 20 mg/mL in DMSO are
assumed based on typical characteristics of similar small molecule inhibitors. Researchers
must verify the actual molecular weight from the product's certificate of analysis.

Experimental Protocol: Preparation of a 10 mM
LY3007113 Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of LY3007113 in DMSO.

Materials:

LY3007113 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1191796?utm_src=pdf-body
https://www.benchchem.com/product/b1191796?utm_src=pdf-body
https://www.benchchem.com/product/b1191796?utm_src=pdf-body
https://www.benchchem.com/product/b1191796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Calibrated micropipettes and sterile tips

o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

» Pre-handling Preparation:

o Bring the vial of LY3007113 powder to room temperature before opening to prevent
condensation.

o Ensure all equipment is clean and sterile to avoid contamination.
o Perform all steps in a chemical fume hood.

e Weighing the Compound:
o Tare the analytical balance with a sterile microcentrifuge tube.

o Carefully weigh the desired amount of LY3007113 powder. For example, to prepare 1 mL
of a 10 mM stock solution (assuming a MW of 450 g/mol ), you would need 4.5 mg of the
compound.

» Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.010 mol/L x 450 g/mol = 0.0045 g =4.5 mg
e Dissolving the Compound:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed LY3007113 powder. For a 10 mM solution with 4.5 mg of compound, add 1
mL of DMSO.

o Cap the tube tightly.
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o Vortex the solution for 1-2 minutes until the powder is completely dissolved. A clear
solution should be obtained. Gentle warming in a 37°C water bath can aid dissolution if
necessary.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o For long-term storage, place the aliquots at -20°C or -80°C.

Workflow Diagram:
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Caption: Workflow for LY3007113 Stock Solution Preparation.
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Safety Precautions

¢ Always handle LY3007113 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Consult the Safety Data Sheet (SDS) for LY3007113 and DMSO for detailed safety and
handling information. In the absence of a specific SDS for LY3007113, treat it as a potentially
hazardous compound.

» DMSO is readily absorbed through the skin and can carry dissolved compounds with it. Avoid
direct contact.

Signaling Pathway of p38 MAPK Inhibition

LY3007113 functions by inhibiting the p38 MAPK signaling pathway. This pathway is a critical
regulator of cellular responses to inflammatory cytokines and stress signals.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1191796?utm_src=pdf-body
https://www.benchchem.com/product/b1191796?utm_src=pdf-body
https://www.benchchem.com/product/b1191796?utm_src=pdf-body
https://www.benchchem.com/product/b1191796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

p38 MAPK Signaling Pathway

Stress Signals
(e.g., UV, Cytokines)

LY3007113

/
/

Phosphorylation /’/Inhibition

Phosphorylation
Downstream Targets
(e.g., MK2, ATF2)

l

Cellular Responses
(Inflammation, Apoptosis, etc.)

Click to download full resolution via product page

Caption: Inhibition of the p38 MAPK pathway by LY3007113.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1191796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

